Cas no 10245-08-6 (Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-22-oxo-, (3b,20a)- (9CI))

• Product Name: Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-22-oxo-, (3b,20a)- (9CI)
• CAS No: 10245-08-6
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 161885
• PubChem ID: 14606079
• Update Time: 2025-04-19

Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-22-oxo-, (3b,20a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-22-oxo-, (3b,20a)- (9CI)
• 3β-Hydroxy-22-oxooleana-11,13(18)-dien-29-oic acid
• Meristotropicacid (7CI)
• Oleana-11,13(18)-dien-29-oic acid, 3b-hydroxy-22-oxo- (8CI)
• (2S,4Ar,6aR,6aS,6bR,8aR,10S,12aS)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-4-oxo-3,5,6,6a,7,8,8a,10,11,12-decahydro-1H-picene-2-carboxylic acid
• DTXSID701338190
• Meristotropic acid
• 10245-08-6

• Inchi： 1S/C30H44O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8-9,20-22,31H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22-,26-,27+,28-,29+,30+/m0/s1
• InChI Key： NNOJLBWHEQLURI-ZTMWTZBHSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)C(C[C@](C(=O)O)(C)CC5=C4C=C[C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines